Cas no 2411294-47-6 (5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1))

• Product Name: 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1)
• CAS No: 2411294-47-6
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 5953926
• PubChem ID: 146091682
• Update Time: 2025-10-28

5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1)
• 8-Fluoro-1,2,3,4-tetrahydroisoquinolin-5-ol;hydrobromide
• 8-fluoro-1,2,3,4-tetrahydroisoquinolin-5-ol hydrobromide
• Z4244014397
• 2411294-47-6
• EN300-7543103

• Inchi： 1S/C9H10FNO.BrH/c10-8-1-2-9(12)6-3-4-11-5-7(6)8;/h1-2,11-12H,3-5H2;1H
• InChI Key： KYFZKBJDCFKWMG-UHFFFAOYSA-N
• SMILES： FC1C=CC(O)=C2CCNCC=12.Br

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1)

Introduction to 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1) (CAS No. 2411294-47-6)

5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1), with the CAS number 2411294-47-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolinols and is characterized by its unique structural features, including a fluoro-substituted tetrahydroisoquinoline core and a hydrobromide salt form. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1) consists of a tetrahydroisoquinoline ring with an 8-fluoro substitution and a hydroxyl group at the 5-position. The presence of the fluoro substituent imparts unique electronic and steric properties to the molecule, which can influence its biological activity. The hydrobromide salt form ensures good solubility in aqueous media, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential therapeutic applications of 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1). For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects. In vitro and in vivo experiments have demonstrated its ability to reduce oxidative stress and inhibit apoptosis in neuronal cells. These findings suggest that 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1) could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1) has also shown promise in oncology. Preclinical studies have reported that this compound possesses anti-cancer activity against various tumor cell lines. Specifically, it has been found to inhibit cell proliferation and induce apoptosis in cancer cells through multiple mechanisms, including the modulation of signaling pathways involved in cell survival and growth. These findings have led to further investigations into its potential as a novel anti-cancer agent.

The pharmacokinetic properties of 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1) have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a reasonable bioavailability. Its distribution is primarily within tissues with high blood flow rates, such as the brain and liver. Metabolism occurs primarily through hepatic enzymes, and the major metabolites are excreted via urine.

Toxicity studies have indicated that 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1) is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, careful monitoring for potential side effects is essential during clinical trials. Preclinical data suggest that the compound has a wide therapeutic window and low toxicity profiles in animal models.

The development of 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1) as a therapeutic agent is currently underway. Several pharmaceutical companies are conducting clinical trials to evaluate its safety and efficacy in humans. These trials are focused on assessing its potential for treating neurodegenerative diseases and various types of cancer. Early results from phase I trials have been encouraging, with no significant adverse events reported.

In conclusion, 5-Isoquinolinol, 8-fluoro-1,2,3,4-tetrahydro-, hydrobromide (1:1), with CAS number 2411294-47-6, represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both neurology and oncology. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.